Cas no 54450-84-9 (1-(ethoxycarbonyl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(ethoxycarbonyl)cyclobutane-1-carboxylic acid
• CAS No: 54450-84-9
• MF: C₈H₁₂O₄
• MW: 172.178483009338
• MDL: MFCD10699115
• CID: 843673
• PubChem ID: 10559105
• Update Time: 2025-06-11

1-(ethoxycarbonyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(Ethoxycarbonyl)cyclobutanecarboxylic acid
• 1-Ethoxycarbonyl cyclobutane-1-carboxylic acid
• Cyclobutane-1,1-dicarboxylic acid ethyl ester
• 1,1-cyclobutane dicarboxylic acid monoethyl ester
• 1,1-Cyclobutanedicarboxylic acid 1-ethyl ester
• 1-ethoxycarbonylcyclobutanecarboxylic acid
• ethyl hydrogen 1,1-cyclobutanedicarboxylate
• ethyl hydrogen cyclobutane-1,1-dicarboxylate
• monoethyl cyclobutanedicarboxylate
• 1-(ethoxycarbonyl)cyclobutane-1-carboxylic acid
• BBL100870
• AKOS005255356
• MFCD10699115
• 1-Ethoxycarbonyl cyclobutane-1-carboxylic acid, 95%
• J-503549
• Monoethyl 1,1-cyclobutanedicarboxylate
• SCHEMBL1654017
• CS-M2528
• STL554664
• XYHZRSFKDSWLHW-UHFFFAOYSA-N
• F31333
• 1-ethoxycarbonylcyclobutane-1-carboxylic Acid
• AB91271
• AS-48478
• DB-071856
• Z1198279199
• 54450-84-9
• 1-(Ethoxycarbonyl)cyclobutanecarboxylicacid
• SY041574
• DTXSID40441670
• EN300-116289

• MDL： MFCD10699115
• Inchi： 1S/C8H12O4/c1-2-12-7(11)8(6(9)10)4-3-5-8/h2-5H2,1H3,(H,9,10)
• InChI Key： XYHZRSFKDSWLHW-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(C(=O)O)CCC1)=O

Computed Properties

• Exact Mass: 172.07400
• Monoisotopic Mass: 172.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.117 g/mL at 25 °C
• Boiling Point: 276.627°C at 760 mmHg
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.451
• PSA: 63.60000
• LogP: 0.80440

1-(ethoxycarbonyl)cyclobutane-1-carboxylic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on 1-(ethoxycarbonyl)cyclobutane-1-carboxylic acid

Introduction to 1-(Ethoxycarbonyl)cyclobutane-1-carboxylic Acid (CAS No. 54450-84-9)

1-(Ethoxycarbonyl)cyclobutane-1-carboxylic acid (CAS No. 54450-84-9) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, also known as ECCA, is characterized by its unique cyclobutane ring structure and the presence of both carboxylic acid and ester functional groups. These features endow it with a range of chemical properties that make it a valuable building block in various applications.

The molecular formula of 1-(ethoxycarbonyl)cyclobutane-1-carboxylic acid is C₉H₁₄O₄, and its molecular weight is approximately 186.20 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its physical and chemical properties have been extensively studied, providing a solid foundation for its use in both academic research and industrial applications.

In the realm of organic synthesis, ECCA serves as a key intermediate in the preparation of more complex molecules. The cyclobutane ring, which is relatively strained compared to larger cyclic structures, can undergo various ring-opening reactions under appropriate conditions. This property makes it an attractive starting material for the synthesis of biologically active compounds, including pharmaceuticals and agrochemicals. Recent studies have explored the use of ECCA in the synthesis of novel anticancer agents and antiviral compounds, highlighting its potential in drug discovery.

The presence of both carboxylic acid and ester functional groups in 1-(ethoxycarbonyl)cyclobutane-1-carboxylic acid allows for a wide range of chemical transformations. For instance, the carboxylic acid group can be converted to other functional groups such as amides, esters, or anhydrides through standard chemical reactions. The ester group can be hydrolyzed to form the corresponding carboxylic acid or undergo transesterification to produce different esters. These transformations are crucial for tailoring the properties of the final product to meet specific application requirements.

In medicinal chemistry, ECCA has been investigated for its potential as a prodrug precursor. Prodrugs are biologically inactive compounds that are converted into their active form within the body through metabolic processes. The cyclobutane ring in ECCA can be designed to release active pharmaceutical ingredients (APIs) under specific physiological conditions, enhancing their bioavailability and reducing side effects. Recent research has shown that prodrugs derived from ECCA exhibit improved pharmacokinetic profiles and enhanced therapeutic efficacy compared to their parent compounds.

Beyond its applications in pharmaceuticals, 1-(ethoxycarbonyl)cyclobutane-1-carboxylic acid has also found use in materials science. The cyclobutane ring can be incorporated into polymers to impart unique mechanical properties, such as enhanced strength and flexibility. Additionally, the presence of functional groups allows for further modification of the polymer backbone, enabling the development of advanced materials with tailored properties. Recent studies have explored the use of ECCA-based polymers in areas such as drug delivery systems, coatings, and adhesives.

The environmental impact of chemical compounds is an increasingly important consideration in their development and application. Research on the biodegradability and toxicity of ECCA has shown that it exhibits low environmental persistence and minimal toxicity to aquatic organisms. This makes it a more environmentally friendly alternative to other organic compounds with similar functionalities. Ongoing studies are focused on optimizing synthetic routes to reduce waste generation and improve the overall sustainability of ECCA-based processes.

In conclusion, 1-(ethoxycarbonyl)cyclobutane-1-carboxylic acid (CAS No. 54450-84-9) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features and functional groups make it a valuable building block for the development of novel compounds with diverse applications. As research continues to advance our understanding of this compound, it is likely that new uses will be discovered, further expanding its potential impact on various industries.